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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the calcium-tin (Ca-Sn) binary

phase diagram, detailing the system's intermetallic compounds, invariant reactions, and the

experimental methodologies used for their characterization. This information is crucial for

materials science research and may have applications in various fields, including the

development of novel alloys and drug delivery systems.

Introduction to the Ca-Sn System
The calcium-tin binary system is characterized by the formation of several intermetallic

compounds and exhibits a series of eutectic and peritectic reactions. Understanding the phase

relationships and thermodynamic properties of this system is essential for controlling the

microstructure and properties of Ca-Sn alloys.
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The Ca-Sn phase diagram has been primarily elucidated through a combination of

experimental techniques, including Differential Thermal Analysis (DTA) or Differential Scanning

Calorimetry (DSC), and X-ray Diffraction (XRD).

Sample Preparation
High-purity calcium (typically >99.5%) and tin (typically >99.8%) are used as starting materials.

The constituent elements are weighed to achieve the desired atomic percentages and are often

melted together in an inert atmosphere (e.g., argon) to prevent oxidation, particularly of the

highly reactive calcium. Common crucible materials for this process include tantalum, alumina,

or graphite, chosen for their high melting points and lack of reactivity with the molten alloys.

The alloys are typically homogenized by repeated melting and solidification or by annealing at

elevated temperatures for an extended period.

Differential Thermal Analysis (DTA) / Differential
Scanning Calorimetry (DSC)
DTA and DSC are powerful thermoanalytical techniques used to determine the temperatures of

phase transformations, such as melting, solidification, and solid-state reactions.

Methodology:

A small, representative sample of the Ca-Sn alloy is placed in a crucible (e.g., alumina,

graphite, or tantalum) alongside an inert reference material (commonly Al₂O₃). The sample and

reference are heated and cooled at a controlled rate, typically in the range of 1 to 20 K/min,

within a furnace under a protective inert atmosphere (e.g., argon). The temperature difference

between the sample and the reference is continuously monitored. Endothermic or exothermic

events, such as phase transitions, result in a deviation in this temperature difference, which is

recorded as a peak on the DTA/DSC curve. The onset temperature of these peaks corresponds

to the transformation temperature.

X-ray Diffraction (XRD)
XRD is the primary technique for identifying the crystal structures of the various phases present

in the Ca-Sn system.

Methodology:
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Powdered samples of the Ca-Sn alloys, typically obtained by grinding the homogenized ingots,

are irradiated with a monochromatic X-ray beam (commonly Cu Kα radiation, λ = 1.5406 Å).

The diffracted X-rays are detected at various angles (2θ), and the resulting diffraction pattern is

a plot of intensity versus 2θ. Each crystalline phase has a unique diffraction pattern, which acts

as a "fingerprint." By comparing the experimental diffraction patterns with standard databases

(e.g., the Powder Diffraction File™ from the International Centre for Diffraction Data), the

phases present in the sample can be identified. Rietveld refinement of the XRD data can be

used to determine the lattice parameters and crystal structure of each phase with high

precision.

Intermetallic Compounds in the Ca-Sn System
The Ca-Sn binary system is known to form seven stable intermetallic compounds. The

crystallographic data for these phases are summarized in the table below.

Compound Pearson Symbol Space Group Prototype

CaSn₃ cP4 Pm-3m AuCu₃

CaSn oS8 Cmcm CrB

Ca₂Sn oP12 Pnma Co₂Si

Ca₅Sn₃ tI32 I4/mcm Cr₅B₃

Ca₇Sn₆ oP52 Pnma Ca₇Ge₆

Ca₃₁Sn₂₀ tI204 I4/mcm Pu₃₁Rh₂₀

Ca₃₆Sn₂₃ tP118 P-42₁m Yb₃₆Sn₂₃

Invariant Reactions in the Ca-Sn System
The Ca-Sn phase diagram is characterized by a series of invariant reactions, including four

eutectic points and several peritectic reactions. These reactions occur at a constant

temperature and involve three phases in equilibrium. The key invariant reactions in the Ca-Sn

system are detailed in the following table.
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Reaction Type Temperature (°C)
Composition (at. %
Sn)

Reaction

Eutectic ~780 ~5 L ↔ (α-Ca) + Ca₂Sn

Eutectic ~995 ~48 L ↔ Ca₅Sn₃ + Ca₇Sn₆

Eutectic ~610 ~68 L ↔ CaSn + CaSn₃

Eutectic ~225 >99 L ↔ CaSn₃ + (β-Sn)

Peritectic ~880 ~33.3 L + Ca₅Sn₃ ↔ Ca₂Sn

Peritectic ~1050 ~46.2
L + Ca₃₆Sn₂₃ ↔

Ca₇Sn₆

Peritectic ~1100 ~38.3
L + Ca₃₁Sn₂₀ ↔

Ca₅Sn₃

Peritectic ~1150 ~39.6
L + Ca₃₆Sn₂₃ ↔

Ca₃₁Sn₂₀

Phase Diagram of the Ca-Sn Binary System
The relationships between the various phases as a function of temperature and composition

are visually represented in the Ca-Sn phase diagram.
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Ca-Sn Phase Diagram

Composition (at. % Sn)

Temperature (°C) Composition (at. % Sn)

Ca Sn 0 20 40 60 80 100 200 400 600 800 1000 1200 Liquid (L) (α-Ca) + L Ca₂Sn + L Ca₅Sn₃ + L Ca₇Sn₆ + L Ca₃₁Sn₂₀ + L Ca₃₆Sn₂₃ + L CaSn + L CaSn₃ + L (β-Sn) + L (α-Ca) + Ca₂Sn Ca₂Sn + Ca₅Sn₃ Ca₅Sn₃ + Ca₇Sn₆ Ca₇Sn₆ + CaSn CaSn + CaSn₃ CaSn₃ + (β-Sn)

780°C 995°C 610°C 225°C 880°C 1050°C 1100°C 1150°C

p1_liquid

p3_liquid

p4_liquid

Ca36Sn23_melt

Ca31Sn20_melt

Ca7Sn6_melt

e2_liquid

CaSn_melt

e3_liquid

CaSn3_melt

e4_liquid

Sn_melt

Click to download full resolution via product page

Caption: Schematic phase diagram of the Ca-Sn binary system.
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The process of determining a binary phase diagram like that of Ca-Sn follows a systematic

workflow.

Sample Preparation

Thermal Analysis Structural Analysis

High-Purity Ca and Sn

Weighing

Melting in Inert Atmosphere

Homogenization Annealing

DTA / DSC Analysis XRD Analysis

Identify Transition Temperatures

Construct Phase Diagram
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Phase Identification
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Caption: Workflow for experimental determination of a binary phase diagram.
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Conclusion
This technical guide has summarized the key features of the calcium-tin binary system,

including its intermetallic compounds, invariant reactions, and the experimental methodologies

used for its characterization. The provided data and diagrams offer a valuable resource for

researchers and scientists working with Ca-Sn alloys and related materials. Further research

into the specific properties of the identified intermetallic compounds could open up new

avenues for technological applications.

To cite this document: BenchChem. [An In-Depth Technical Guide to the Calcium-Tin (Ca-
Sn) Binary System]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15934027/docs#an-in-depth-technical-guide-to-the-
calcium-tin-ca-sn-binary-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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